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Compound of Interest

Adamantan-1-ylmethyl-methyl-
Compound Name:
amine hydrobromide

CAS No.: 1185301-20-5

Cat. No.: B1521656

Get Quote

\ J

Welcome to the Technical Support Center for Adamantan-1-ylmethyl-methyl-amine
hydrobromide. This guide is engineered for researchers and drug development professionals
dealing with the unique physicochemical behaviors of adamantane-based amine salts. By
understanding the structural dichotomy of this compound—a highly lipophilic diamondoid core
paired with a polar hydrobromide salt—you can optimize your in vitro and in vivo experimental
workflows.

Physicochemical Profile

To predict the behavior of this compound in solution, it is critical to understand its quantitative
baseline metrics. The inclusion of the adamantane cage significantly increases the partition
coefficient, driving membrane permeability but complicating aqueous formulation.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1521656#bc-rfq
https://www.benchchem.com/product/b1521656/docs?utm_src=pdf-body#technical-support-center-adamantan-1-ylmethyl-methyl-amine-hydrobromide
https://www.benchchem.com/product/b1521656/docs?utm_src=pdf-body#technical-support-center-adamantan-1-ylmethyl-methyl-amine-hydrobromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521656?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Property Value

Adamantan-1-ylmethyl-methyl-amine
Compound Name

hydrobromide
CAS Number (Salt) 1185301-20-5[1]
CAS Number (Free Base) 153461-22-4[2]
Molecular Formula C12H22BrN[3]
Molecular Weight 260.22 g/mol [4]
Physical State Crystalline Solid[2]
Core Scaffold Tricyclo[3.3.1.13,7]decane[5]

) i . ) +~3.1 cLogP units (attributed to the adamantane
Estimated Lipophilicity Shift
cage)[6]

Troubleshooting Guide: Solubility Challenges

Q: Why does the compound rapidly precipitate when diluted from a DMSO stock into my
physiological assay buffer (pH 7.4)? A: This is a classic phase-shift phenomenon driven by the
molecule's structural dichotomy. The hydrobromide salt form is highly polar, allowing complete
dissolution in polar protic solvents like DMSO or pure water. However, when introduced to a
buffered physiological medium (pH 7.4), the amine group (which typically has a pKa around 9—
10) enters an equilibrium with its unprotonated free base. The 7[7]. Even a minor fraction of the
free base can exceed the kinetic solubility limit, causing rapid nucleation and precipitation.

Q: How can | enhance the aqueous dissolution rate without utilizing harsh organic solvents that
cause cytotoxicity? A: You must lower the thermodynamic barrier for the lipophilic adamantane
core to remain in the aqueous phase. We recommend adding carrier proteins (like 0.1% BSA)
or mild non-ionic surfactants (like 0.05% Tween-20) to your buffer prior to adding the
compound. These additives create hydrophobic micro-pockets that8[8].

Troubleshooting Guide: Stability & Storage

Q: Is the adamantane core susceptible to degradation during long-term storage in solution? A:
Generally, no. The adamantane cage is a virtually strain-free diamondoid structure consisting of
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three fused cyclohexane rings. This architecture confers7[7]. However, there is a mechanistic
exception: the tertiary bridgehead carbons of the adamantane cage are 6[6] in the presence of
strong oxidizing agents or active microsomes (e.g., Cytochrome P450 assays).

Q: Why has my solid powder become sticky and difficult to weigh accurately? A: While the
adamantane core is hydrophobic, the hydrobromide salt is hygroscopic. Exposure to ambient
humidity causes the salt to absorb moisture, leading to caking. This localized hydrolysis skews
the molecular weight calculations and compromises the accuracy of your stock concentrations.
Always store the solid desiccated at room temperature and allow the vial to equilibrate before
opening[1].

Experimental Protocols
Protocol A: Preparation of a Self-Validating 10 mM Stock
Solution

Causality: To prevent moisture-induced degradation and ensure absolute molar accuracy, the
compound must be handled under anhydrous conditions.

» Desiccation: Equilibrate the sealed vial to room temperature inside a desiccator for 30
minutes to prevent ambient moisture condensation on the hygroscopic hydrobromide salt.

o Precision Weighing: Rapidly weigh exactly 2.60 mg of the compound (MW = 260.22 g/mol )
into a sterile, amber glass vial.

e Dissolution: Add 1.0 mL of anhydrous, LC-MS grade DMSO. Vortex vigorously for 60
seconds. The localized dipole of the hydrobromide salt will readily interact with DMSO,
ensuring rapid dissolution.

o Self-Validation Step (Micro-Pellet Check): Do not rely solely on visual inspection. Centrifuge
the vial at 10,000 x g for 5 minutes. Carefully inspect the very bottom of the tube for a white
micro-pellet. If a pellet is present, dissolution is incomplete, and the supernatant
concentration is <10 mM. Sonicate for 5 minutes and repeat the centrifugation.

o Storage: Aliquot into 50 pL volumes in tightly sealed, argon-purged tubes and store at -20°C.
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Protocol B: Aqueous Buffer Dilution and Sub-Visual
Aggregation Check

Causality: Rapid mixing prevents localized high concentrations of the compound, reducing the
thermodynamic drive for the free base to nucleate and precipitate upon pH shift.

Pre-warming: Warm both the 10 mM DMSO stock and the target aqueous buffer (e.g., PBS
pH 7.4) to 37°C.

o Carrier Addition: Supplement the buffer with 0.1% BSA or 0.05% Tween-20 to stabilize the
lipophilic adamantane core.

o Vortex-Assisted Dropwise Addition: While vortexing the buffer continuously, add the DMSO
stock dropwise to achieve the desired final concentration (e.g., 10 uM).

o Self-Validation Step (Colloidal Aggregation Check): Measure the optical density of the final
solution at 600 nm (OD600) using a spectrophotometer blanked against the pure buffer. An
ODG600 > 0.05 indicates sub-visual colloidal aggregation. If this occurs, the compound has
exceeded its kinetic solubility limit, and you must either increase the carrier protein
concentration or decrease the final compound concentration.

Workflow Visualization
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Workflow for solubility optimization of adamantane amine salts in aqueous media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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